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Compound of Interest

Compound Name: 1,1,1,2-Tetrachloroethane

Cat. No.: B165186 Get Quote

Technical Support Center: 1,1,1,2-
Tetrachloroethane Experiments
This guide provides troubleshooting assistance and frequently asked questions for

researchers, scientists, and drug development professionals working with 1,1,1,2-
tetrachloroethane.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1,1,1,2-tetrachloroethane?

A1: 1,1,1,2-Tetrachloroethane is a toxic substance.[1][2] Key hazards include:

Toxicity: It is toxic if inhaled and may be fatal if it comes into contact with skin.[2][3] It can

cause damage to organs.[1]

Irritation: It may cause irritation to the skin, eyes, nose, and throat.[4]

Central Nervous System (CNS) Depression: High concentrations can lead to dizziness,

headache, confusion, and nausea.[4]

Flammability: While non-flammable, it can decompose upon heating to produce poisonous

gases.[1]
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Q2: What are the recommended storage conditions for 1,1,1,2-tetrachloroethane?

A2: To ensure its stability and safety, 1,1,1,2-tetrachloroethane should be stored in a cool, dry,

and well-ventilated area in a tightly sealed container.[1] It should be kept away from heat,

sparks, and open flames.[5]

Q3: What personal protective equipment (PPE) is necessary when handling 1,1,1,2-
tetrachloroethane?

A3: Appropriate PPE is crucial for safe handling. This includes:

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation is experienced.[5]

Eye/Face Protection: Wear chemical safety goggles or a face shield.[2]

Hand Protection: Wear suitable protective gloves.[2]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[2][5]

Q4: How should I dispose of waste containing 1,1,1,2-tetrachloroethane?

A4: Waste containing 1,1,1,2-tetrachloroethane is considered hazardous waste. Disposal

must follow RCRA regulations for halogenated organic compounds.[6] It is often designated

with the waste code U209.[6]

Troubleshooting Guide
Problem 1: My reaction is not proceeding as expected or is giving low yields.

Question: I am using 1,1,1,2-tetrachloroethane as a solvent, but my reaction is sluggish or

failing. What could be the cause?

Answer:

Purity of 1,1,1,2-tetrachloroethane: Impurities can interfere with your reaction. Consider

purifying the solvent before use, for example, by distillation. 1,1,1,2-tetrachloroethane
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can be prepared in a highly purified form by the isomerization of 1,1,2,2-tetrachloroethane.

[7]

Decomposition: 1,1,1,2-tetrachloroethane can decompose, especially in the presence of

heat, light, air, or moisture, to form hydrogen chloride and trichloroethylene.[8] This can

alter the pH and introduce reactive species into your reaction mixture. Ensure you are

using it under inert atmosphere conditions if your reaction is sensitive.

Material Compatibility: Ensure your reaction vessel and any other equipment are

compatible with 1,1,1,2-tetrachloroethane. Incompatible materials can leach impurities or

catalyze decomposition.

Problem 2: I am observing unexpected side products in my reaction.

Question: My analysis (e.g., GC-MS, NMR) shows peaks that do not correspond to my

starting materials or expected products. What could be their origin?

Answer:

Decomposition Products: As mentioned, 1,1,1,2-tetrachloroethane can decompose. The

primary decomposition product is trichloroethylene.[8] Depending on the reaction

conditions, other chlorinated hydrocarbons could also be formed.

Byproducts from Synthesis: Commercial 1,1,1,2-tetrachloroethane can contain

byproducts from its manufacturing process, such as 1,1,1-trichloroethane, 1,1,2-

trichloroethane, and 1,1,2,2-tetrachloroethane.[7][9]

Reaction with Solvent: Your reactants or products might be reacting with 1,1,1,2-
tetrachloroethane itself, especially under harsh conditions (e.g., strong bases, high

temperatures).

Problem 3: I am having difficulty purifying my product from the 1,1,1,2-tetrachloroethane
solvent.

Question: How can I effectively remove 1,1,1,2-tetrachloroethane after my reaction is

complete?
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Answer:

Distillation: Due to its relatively high boiling point (130.5 °C), simple distillation or

distillation under reduced pressure can be effective if your product is not volatile and is

thermally stable.[10]

Extraction: If your product has suitable solubility properties, you can perform a liquid-liquid

extraction to move your product into a different solvent that is more easily removed.

Azeotropic Distillation: 1,1,1,2-tetrachloroethane can form azeotropes with other

compounds, which might complicate separation by distillation. Check for known

azeotropes with components in your mixture.

Data Presentation
Table 1: Physical and Chemical Properties of 1,1,1,2-Tetrachloroethane

Property Value Reference

Molecular Formula C₂H₂Cl₄ [7]

Molecular Weight 167.85 g/mol [7]

Appearance Colorless liquid [9]

Odor Sweet, chloroform-like [10]

Boiling Point 130.5 °C [10][11]

Melting Point -70.2 °C [10]

Density 1.5532 g/cm³ [10]

Solubility in Water 0.1% (20 °C) [10]

Vapor Pressure 14 mmHg (25 °C) [10]

Table 2: Toxicological Data for 1,1,1,2-Tetrachloroethane
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Parameter Value Species Route Reference

LD₅₀ (Oral) 250-330 mg/kg Rat Oral

LD₅₀ (Dermal) 6360 mg/kg Rabbit Dermal

LC₅₀ (Inhalation) ~1000 ppm (4 hr) Rat Inhalation

Experimental Protocols
Protocol: Analysis of 1,1,1,2-Tetrachloroethane in an Environmental Sample by Gas

Chromatography-Mass Spectrometry (GC-MS)

This protocol is a generalized procedure and may require optimization for specific matrices.

Sample Preparation (Water Sample):

Collect the water sample in a vial with no headspace.

For analysis, a purge and trap method is often employed. An inert gas is bubbled through

the sample, and the volatile organic compounds, including 1,1,1,2-tetrachloroethane, are

trapped on an adsorbent material.

The adsorbent trap is then heated, and the desorbed compounds are introduced into the

GC-MS system.

Sample Preparation (Air Sample):

Collect an air sample using a SUMMA passivated canister or by drawing a known volume

of air through an adsorbent tube (e.g., containing Tenax).[12]

For canister samples, an aliquot of the air is passed through a cryogenic trap to

concentrate the analytes before injection into the GC-MS.[12]

For adsorbent tubes, the analytes are thermally desorbed directly onto the GC column.[12]

GC-MS Analysis:

Gas Chromatograph (GC) Conditions:
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Injector: Split/splitless, operated in splitless mode for trace analysis.

Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5ms).

Oven Program: Start at a low temperature (e.g., 40 °C), hold for a few minutes, then

ramp to a higher temperature (e.g., 250 °C) to elute all compounds.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI).

Scan Mode: Full scan to identify unknown compounds or Selected Ion Monitoring (SIM)

for targeted analysis and lower detection limits.

Data Analysis:

Identify 1,1,1,2-tetrachloroethane by its retention time and its characteristic mass

spectrum.

Quantify the concentration using a calibration curve prepared from certified reference

standards.
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Caption: General experimental workflow for using 1,1,1,2-tetrachloroethane.
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Caption: Troubleshooting flowchart for experiments with 1,1,1,2-tetrachloroethane.
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Caption: Potential decomposition pathways of 1,1,1,2-tetrachloroethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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